molecular formula C7H13LiO3 B6188317 lithium(1+) (3R)-6-hydroxy-3-methylhexanoate CAS No. 2639392-84-8

lithium(1+) (3R)-6-hydroxy-3-methylhexanoate

Cat. No. B6188317
CAS RN: 2639392-84-8
M. Wt: 152.1
InChI Key:
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Description

Lithium is a unique agent that has been used for over half a century for the treatment of bipolar affective disorder . It has compelling evidence in the treatment of mania, acute bipolar depression, and prophylaxis in bipolar affective disorder . Lithium salts such as lithium carbonate (Li2CO3), lithium citrate, and lithium orotate are mood stabilizers .


Synthesis Analysis

The synthesis of lithium compounds is a complex process. For example, the synthesis of LiNi1/3Co1/3Mn1/3O2 from waste lithium-ion batteries involves the use of d,l-malic acid . The process involves adjusting the metal ion ratio and pH of leachate, and a new cathode material for lithium-ion batteries is synthesized through a sol–gel process without other chelating reagents .


Molecular Structure Analysis

The molecular structure of lithium compounds strongly influences ion transport through the polymer as well as across the interfaces and determines the values of a number of parameters needed for system models that can predict the performance of the battery .


Chemical Reactions Analysis

Lithium-ion batteries undergo complex chemical reactions. For example, during the charging and discharging of LIBs, lithium (Li) ions intercalate in and out of the layers of the graphite crystal structure . These properties make graphite a suitable anode material for the efficient and reliable operation of batteries .


Physical And Chemical Properties Analysis

Lithium has a melting point of 180.54 C, a boiling point of 1342 C, a specific gravity of 0.534 (20 C), and a valence of 1 . It is the lightest of the metals, with a density approximately half that of water .

Mechanism of Action

Lithium’s mechanism of action is complex and multifaceted. It is known to decrease presynaptic dopamine activity and inactivate postsynaptic G protein, which reduces excitatory neurotransmission in the brain . It also enhances inhibitory neurotransmission by downregulating the NMDA receptor and inhibiting the myoinositol second messenger system directly .

Safety and Hazards

Lithium-ion batteries have been associated with an increase in fires and explosions. Factors that contribute to hazard development include flammable gas release, flaming, vented deflagrations, and explosions . Faulty manufacturing, damage, misuse, and aging of batteries can also increase the risk of battery fires .

Future Directions

The future of lithium-ion batteries looks promising, with research focusing on enhancing battery technologies to further expand voltage windows and harness conversion or metal electrodes to elevate energy density . This would magnify the significance of cell formation in the battery realm .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) (3R)-6-hydroxy-3-methylhexanoate involves the reaction of 3-methylhexanoic acid with lithium hydroxide in the presence of water to form lithium(1+) (3R)-6-hydroxy-3-methylhexanoate.", "Starting Materials": [ "3-methylhexanoic acid", "lithium hydroxide", "water" ], "Reaction": [ "Add 3-methylhexanoic acid to a reaction flask.", "Add water to the reaction flask and stir until the acid dissolves.", "Slowly add lithium hydroxide to the reaction flask while stirring.", "Heat the reaction mixture to 60-70°C and stir for 2-3 hours.", "Allow the reaction mixture to cool to room temperature.", "Filter the reaction mixture to remove any solids.", "Evaporate the solvent under reduced pressure to obtain lithium(1+) (3R)-6-hydroxy-3-methylhexanoate as a white solid." ] }

CAS RN

2639392-84-8

Molecular Formula

C7H13LiO3

Molecular Weight

152.1

Purity

95

Origin of Product

United States

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